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Compound of Interest

Compound Name: Cartap hydrochloride

Cat. No.: B1668583

Introduction

Cartap hydrochloride is a broad-spectrum insecticide belonging to the nereistoxin analogue
chemical class.[1][2] It is widely utilized in agriculture to control a variety of chewing and
sucking insect pests, particularly in crops like rice and vegetables.[3][4] Its mode of action
involves the blockage of nerve signal transmission in the insect's central nervous system,
leading to paralysis and eventual death.[1] These application notes provide a summary of its
efficacy against key insect pests based on field trial data and detail standardized protocols for
conducting such evaluations.

Mechanism of Action

Cartap hydrochloride functions as a nicotinic acetylcholine receptor (nAChR) channel blocker.
In a healthy insect nervous system, acetylcholine is released into the synapse, binds to
NAChRs on the postsynaptic neuron, and propagates the nerve impulse. Cartap
hydrochloride competitively blocks these receptors, preventing acetylcholine from binding.
This disruption of synaptic transmission leads to paralysis and cessation of feeding, ultimately
resulting in the insect's death.
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Caption: Mechanism of Cartap hydrochloride blocking the nicotinic acetylcholine receptor
(nAChR).

Application Notes: Efficacy Against Specific Pests
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The field efficacy of Cartap hydrochloride has been evaluated against several major
agricultural pests. The following tables summarize the results from various field trials.

Rice Pests

Cartap hydrochloride is effective in controlling key pests in rice, such as the Yellow Stem

Borer and the Leaf Folder.

Table 1: Efficacy of Cartap Hydrochloride Against Rice Pests
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Cartap
Formulation Efficacy o
Target Pest  Crop ) Result Citation
& Dose Metric
(a.i./ha)
Yellow Stem Control of Significantly
Borer R 4G @ 750 - Dead Hearts superior to
ice
(Scirpophaga 1000 g (DH) & White  untreated
incertulas) Ears (WE) control.
3.69%
Yellow Stem ] infestation vs
Whitehead )
Borer ] 95% SP @ ] 8.66% in
) Rice Infestation
(Scirpophaga 0.48 kg %) control after
0
incertulas) the second
application.
Yellow Stem 0.66%
Borer R 755G @ 375 Dead Hearts damage 7
ice
(Scirpophaga g (%) days after the
incertulas) first spray.
47.7%
reduction in
Leaf Folder Leaf Damage
) ) ] leaf damage
(Cnaphalocro  Rice 1 kg a.i./ha Reduction
] o compared to
cis medinalis) (%)
the check
insecticide.
Leaf Folder Leaf Damage 56.15%
(Cnaphalocro  Rice 50% SP Reduction reduction
cis medinalis) (%) over control.
Leaf Folder Rice 50 WP @ 29/l Pest Lowest
(Cnaphalocro Incidence (%) incidence
cis medinalis) (3.57%)

compared to
other tested

insecticides
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after the first
spray.

Vegetable Pests

The Diamondback Moth is a significant pest of cole crops, and Cartap hydrochloride has
demonstrated effective control.

Table 2: Efficacy of Cartap Hydrochloride Against Diamondback Moth
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Target Pest

Cartap

Formulation

Crop
& Dose

(a.i./lha)

Efficacy
Metric

Result Citation

Diamondback
Moth (Plutella

xylostella)

50 SP @ 200

Cabbage
g

Pest Control

Considered
the minimum
effective
dosage for

control.

Diamondback
Moth (Plutella

xylostella)

50% SC @

Cabbage
375 ml/ha

Larval
Population /
Yield

The next
most effective
treatment
after E2Y45
20 SC,
significantly
reducing
larval
population
and
increasing

yield.

Diamondback
Moth (Plutella

xylostella)

50% SP @

Cabbage
0.5ml/L

Larval
Population
(Mean)

3.20
larvae/plant
after the first
spray and
1.37 after the
second,
significantly
lower than

control.

Diamondback
Moth (Plutella

xylostella)

Cabbage, 1.0 gllitre

Cauliflower

Pest Control /
Yield

Application
based on
pheromone
trap catches

was
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significantly
more
effective than
a regular
spray
schedule.

Protocols for Field Appraisal

This section outlines a generalized protocol for conducting field trials to evaluate the efficacy of
Cartap hydrochloride formulations. This protocol is based on established guidelines for
pesticide evaluation.

Experimental Desigh and Site Preparation

o Trial Design: Employ a Randomized Block Design (RBD) with a minimum of three
replications for each treatment.

o Treatments: Include different dosages of the Cartap hydrochloride formulation, a negative
control (untreated), and potentially a positive control (a standard registered insecticide).

¢ Plot Size: Individual plots should be of adequate size (e.g., at least 10 m?) to allow for
representative sampling and to minimize edge effects.

o Buffer Zones: Maintain adequate buffer zones (e.g., a minimum of 15 feet) between plots to
prevent spray drift and cross-contamination.

o Site Selection: Choose a test site with a known history of pest infestation and uniform crop
stand. The site should have been maintained using good agricultural practices.

Treatment Application

o Timing: Apply treatments based on the economic threshold level (ETL) of the target pest
population. For pests like the diamondback moth, application timing can be optimized using
pheromone traps.
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Equipment: Use calibrated application equipment, such as a knapsack sprayer, to ensure
uniform coverage.

Application Volume: The volume of spray mixture should be sufficient to achieve thorough
coverage of the plant canopy.

Documentation: Record all application details, including date, time, weather conditions
(temperature, humidity, wind speed), equipment used, and application rate.

Data Collection and Assessment

Pre-Treatment Count: One day before the initial application, record the baseline pest
population or level of crop damage in each plot.

Post-Treatment Counts: Assess pest populations (e.g., number of larvae per plant) or crop
damage (e.g., % of damaged leaves, % dead hearts) at regular intervals after application
(e.g., 3, 7, and 14 days after spraying).

Sampling Method: Within each plot, randomly select a predetermined number of plants or
sampling units (e.g., 5-10 plants) for assessment to ensure unbiased data collection.

Yield Data: At the end of the trial, harvest the crop from a designated net plot area within
each plot. Record the total and marketable yield.

Phytotoxicity: Observe and record any symptoms of phytotoxicity (e.g., leaf burn, stunting,
discoloration) on the crop at each observation interval.

Natural Enemies: Where applicable, monitor the population of common natural enemies to
assess the relative safety of the treatment.

Data Analysis

Efficacy Calculation: Calculate the percent reduction in pest population or damage over the
untreated control for each treatment. The Henderson-Tilton or a similar formula can be used
to correct for natural population changes.

Statistical Analysis: Subject the collected data (pest counts, damage ratings, yield) to
Analysis of Variance (ANOVA). Use an appropriate mean separation test (e.g., Duncan's
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Multiple Range Test) to determine significant differences between treatments.

Start: Field Trial Planning
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Caption: Standard workflow for a field efficacy appraisal of an insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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